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acid

CAS No.: 62876-66-8

Cat. No.: B1602039

Get Quote

Executive Summary
This application note details the protocol for the spectroscopic characterization of 5-
(Dimethylamino)-2-nitrobenzoic acid (CAS: 62876-66-8). Unlike simple chromophores, this

molecule represents a classic "Push-Pull" (

) system, featuring an electron-donating dimethylamino group and electron-withdrawing
nitro/carboxyl groups.

This unique electronic structure results in significant solvatochromism (color change based on

solvent polarity) and pH-dependency (halochromism). Consequently, standard "single-

wavelength" protocols are insufficient. This guide provides a self-validating workflow to

determine the Molar Extinction Coefficient (

), identify Intramolecular Charge Transfer (ICT) bands, and assess purity for drug development
applications.
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Chemical Basis & Theoretical Framework
The Push-Pull Chromophore
The optical properties of 5-(Dimethylamino)-2-nitrobenzoic acid arise from the conjugation

between the lone pair on the nitrogen (Donor) and the nitro group (Acceptor).

Dominant Transition:

(Intramolecular Charge Transfer).

Visual Appearance: Typically yellow to orange in polar solvents due to the ICT band falling in

the 400–500 nm range.

Key Variable: The protonation state of the dimethylamino group acts as an optical switch.

Equilibrium States
The molecule exists in three primary states depending on pH, each with a distinct spectral

signature:

Cationic Form (Acidic pH):
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

